Cas no 220171-86-8 (Heptanediamide,N,N'-bis[5-[[[5-[[[3-(dimethylamino)propyl]amino]carbonyl]-1-propyl-1H-pyrrol-3-yl]amino]carbonyl]-1-propyl-1H-pyrrol-3-yl]-)

• Product name: Heptanediamide,N,N'-bis[5-[[[5-[[[3-(dimethylamino)propyl]amino]carbonyl]-1-propyl-1H-pyrrol-3-yl]amino]carbonyl]-1-propyl-1H-pyrrol-3-yl]-
• CAS No: 220171-86-8
• MF: C₄₉H₇₆N₁₂O₆
• MW: 929.204550743103
• CID: 1409594

Heptanediamide,N,N'-bis[5-[[[5-[[[3-(dimethylamino)propyl]amino]carbonyl]-1-propyl-1H-pyrrol-3-yl]amino]carbonyl]-1-propyl-1H-pyrrol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Heptanediamide,N,N'-bis[5-[[[5-[[[3-(dimethylamino)propyl]amino]carbonyl]-1-propyl-1H-pyrrol-3-yl]amino]carbonyl]-1-propyl-1H-pyrrol-3-yl]-
• Heptanediamide, N,N'-bis[5-[[[5-[[[3-(dimethylamino)propyl]amino]carbonyl]-1-propyl-1H-pyrrol-3-yl]amino]carbonyl]-1-propyl-1H-pyrrol-3-yl]- (9CI)

• Inchi： 1S/C49H76N12O6/c1-9-22-58-34-38(30-40(58)46(64)50-20-16-26-56(5)6)54-48(66)42-28-36(32-60(42)24-11-3)52-44(62)18-14-13-15-19-45(63)53-37-29-43(61(33-37)25-12-4)49(67)55-39-31-41(59(35-39)23-10-2)47(65)51-21-17-27-57(7)8/h28-35H,9-27H2,1-8H3,(H,50,64)(H,51,65)(H,52,62)(H,53,63)(H,54,66)(H,55,67)
• InChI Key： HYDNZUNUTUTYPL-UHFFFAOYSA-N
• SMILES： C(NC1C=C(C(NC2C=C(C(NCCCN(C)C)=O)N(CCC)C=2)=O)N(CCC)C=1)(=O)CCCCCC(NC1C=C(C(NC2C=C(C(NCCCN(C)C)=O)N(CCC)C=2)=O)N(CCC)C=1)=O

Computed Properties

• Exact Mass: 928.60168

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 1015.1±65.0 °C(Predicted)
• PSA: 200.8
• pka: 14.08±0.70(Predicted)